Cas no 14091-98-6 (1,2-dithiane-3-carboxylic acid)

1,2-dithiane-3-carboxylic acid structure

14091-98-6 structure

Product Name:1,2-dithiane-3-carboxylic acid

CAS No:14091-98-6

MF:C₅H₈O₂S₂

MW:164.245819091797

CID:2657853

PubChem ID:560166

Update Time:2025-10-05

1,2-dithiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Dithiane-3-carboxylic acid
- dithiane-3-carboxylic acid
- dithianecarboxylic
- starbld0021810
- 14091-98-6
- JYWJCVNSTMEANR-UHFFFAOYSA-N
- 1,2-Dithiane-3-carboxylic acid #
- EN300-1718464
- Z1262517456
- SCHEMBL11102903
- o-Dithiane-3-carboxylic acid
- DTXSID10339939
- 1,2-dithiane-3-carboxylic acid
- Inchi： 1S/C5H8O2S2/c6-5(7)4-2-1-3-8-9-4/h4H,1-3H2,(H,6,7)
- InChI Key： JYWJCVNSTMEANR-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)CCCS1

Computed Properties

Exact Mass: 163.99657184g/mol
Monoisotopic Mass: 163.99657184g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 87.9Å²

1,2-dithiane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1718464-0.05g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	0.05g	$541.0	2023-09-20
Enamine	EN300-1718464-0.1g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	0.1g	$706.0	2023-09-20
Enamine	EN300-1718464-0.25g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	0.25g	$1008.0	2023-09-20
Enamine	EN300-1718464-0.5g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	0.5g	$1587.0	2023-09-20
Enamine	EN300-1718464-1.0g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	1g	$2035.0	2023-06-04
Enamine	EN300-1718464-2.5g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	2.5g	$3988.0	2023-09-20
Enamine	EN300-1718464-5.0g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	5g	$5900.0	2023-06-04
Enamine	EN300-1718464-10.0g	1,2-dithiane-3-carboxylic acid	14091-98-6	95%	10g	$8749.0	2023-06-04
1PlusChem	1P00AGUG-50mg	1,2-Dithiane-3-carboxylic acid	14091-98-6	95%	50mg	$731.00	2024-06-21
1PlusChem	1P00AGUG-100mg	1,2-Dithiane-3-carboxylic acid	14091-98-6	95%	100mg	$935.00	2024-06-21

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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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